Cas no 2248275-55-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[1-(morpholin-4-yl)cyclopentyl]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[1-(morpholin-4-yl)cyclopentyl]acetate
• CAS No: 2248275-55-8
• MF: C₁₉H₂₂N₂O₅
• MW: 358.388385295868
• CID: 6405710
• PubChem ID: 165730928
• Update Time: 2025-06-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[1-(morpholin-4-yl)cyclopentyl]acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6519741
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[1-(morpholin-4-yl)cyclopentyl]acetate
• 2248275-55-8

• Inchi： 1S/C19H22N2O5/c22-16(13-19(7-3-4-8-19)20-9-11-25-12-10-20)26-21-17(23)14-5-1-2-6-15(14)18(21)24/h1-2,5-6H,3-4,7-13H2
• InChI Key： RWIFNDPDOOLEJQ-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C1(CC(=O)ON2C(C3C=CC=CC=3C2=O)=O)CCCC1

Computed Properties

• Exact Mass: 358.15287181g/mol
• Monoisotopic Mass: 358.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76.2Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[1-(morpholin-4-yl)cyclopentyl]acetate

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[1-(morpholin-4-yl)cyclopentyl]acetate: A Novel Compound with Promising Therapeutic Potential in Biomedical Research

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[1-(morpholin-4-yl)cyclopentyl]acetate is a synthetic molecule characterized by its unique chemical structure that combines multiple functional groups, including the 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl ring system and the 2-[1-(morpholin-4-yl)cyclopentyl]acetate substituent. This compound, with the CAS number 2248275-55-8, represents a significant advancement in the development of small-molecule therapeutics due to its potential to modulate key biological pathways involved in disease progression.

Recent studies have highlighted the 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl ring system as a versatile scaffold in drug discovery, particularly for its ability to interact with protein targets through hydrogen bonding and hydrophobic interactions. The 2-[1-(morpholin-4-yl)cyclopentyl]acetate moiety further enhances the compound's pharmacological properties by introducing polar functionalities that may improve solubility and bioavailability. This structural combination suggests a potential role in targeting enzymes or receptors implicated in inflammatory and oncogenic processes.

Advancements in computational modeling and medicinal chemistry have enabled researchers to explore the 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl scaffold's capacity to bind to specific protein domains, such as kinases or G-protein coupled receptors (GPCRs). For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that compounds with similar structural features exhibit potent inhibitory activity against the 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl-containing enzyme, which is overexpressed in certain cancers. This finding underscores the therapeutic relevance of the 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[1-(morpholin-4-yl)cyclopentyl]acetate structure in oncology.

The 2-[1-(morpholin-4-yl)cyclopentyl]acetate substituent introduces additional complexity to the molecule's pharmacodynamic profile. Morpholine derivatives are known for their ability to modulate cell membrane permeability and enhance drug delivery, while the cyclopentyl ring provides structural rigidity. These features may contribute to the compound's potential as a prodrug or a modulator of cellular signaling pathways. Recent in vitro assays have shown that the 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[1-(morpholin-4-yl)cyclopentyl]acetate exhibits selective activity against inflammatory cytokines, suggesting its utility in autoimmune disease research.

Emerging research in the field of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl-based compounds has also focused on their potential as modulators of the endocannabinoid system. A 2024 preclinical study published in Pharmacological Research demonstrated that derivatives with similar structural characteristics to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[1-(morpholin-4-yl)cyclopentyl]acetate can selectively target CB2 receptors, which are implicated in neuroinflammation. This discovery opens new avenues for the development of compounds with applications in neurodegenerative disorders.

The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[1-(morpholin-4-yl)cyclopentyl]acetate structure also aligns with trends in the design of multitarget drugs. By integrating multiple pharmacophoric elements, this compound may address complex pathophysiological mechanisms that are often associated with polygenic diseases. For example, its ability to modulate both inflammatory and metabolic pathways could make it a candidate for the treatment of metabolic syndrome, a condition that involves the interplay of multiple biological systems.

From a synthetic perspective, the 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl scaffold is highly amenable to structural modifications, which allows for the exploration of diverse biological activities. Researchers have used advanced organic synthesis techniques to create analogs of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[1-(morpholin-4-yl)cyclopentyl]acetate with altered substituents, enabling the identification of key functional groups responsible for specific biological effects. This approach has been instrumental in optimizing the compound's therapeutic index and reducing potential side effects.

In addition to its pharmacological potential, the 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[1-(morpholin-4-yl)cyclopentyl]acetate structure has been studied for its physicochemical properties, which are critical for drug development. Its solubility profile, stability under physiological conditions, and ability to cross biological membranes are factors that influence its suitability for therapeutic applications. Recent studies have focused on improving the compound's aqueous solubility through the incorporation of hydrophilic moieties, which is essential for oral drug delivery.

The exploration of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl-based compounds has also extended to the field of antimicrobial research. A 2023 study in Antimicrobial Agents and Chemotherapy reported that certain derivatives of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[1-(morpholin-4-yl)cyclopentyl]acetate exhibit broad-spectrum activity against multidrug-resistant bacterial strains. This finding highlights the compound's potential as a lead structure for the development of new antibiotics, a critical need in the face of rising antimicrobial resistance.

As research on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[1-(morpholin-4-yl)cyclopentyl]acetate progresses, its role in the development of targeted therapies continues to expand. The compound's structural versatility, combined with its ability to interact with multiple biological targets, positions it as a promising candidate for the treatment of complex diseases. Future studies will likely focus on optimizing its pharmacological profile, understanding its mechanisms of action, and evaluating its safety and efficacy in preclinical and clinical settings.